Cas no 68252-28-8 ((R)-Oxiracetam)

(R)-Oxiracetam is a nootropic compound belonging to the racetam class, specifically the (R)-enantiomer of oxiracetam. It is known for its potential cognitive-enhancing properties, including improved memory formation, learning capacity, and mental clarity. Unlike its racemic counterpart, (R)-Oxiracetam exhibits higher bioavailability and greater affinity for synaptic receptors, enhancing its efficacy at lower doses. It modulates acetylcholine and glutamate neurotransmission, supporting synaptic plasticity. The compound is widely used in research applications to study neuroprotection and cognitive function. Its high purity and stereochemical specificity make it valuable for pharmacological investigations. (R)-Oxiracetam is typically supplied as a white crystalline powder with well-characterized solubility and stability profiles.

(R)-Oxiracetam structure

Product Name:(R)-Oxiracetam

CAS No:68252-28-8

MF:C₆H₁₀N₂O₃

MW:158.155201435089

MDL:MFCD01688364

CID:58737

PubChem ID:3051965

Update Time:2025-05-28

(R)-Oxiracetam Chemical and Physical Properties

Names and Identifiers

- (R)-Oxiracetam
- (R)-4-Hydroxy-2-oxo-1-pyrrolidineacetamide
- R-(+)-Oxiracetam
- (R)-(+)-Oxiracetam
- (R)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide
- CHEMBL4303394
- MS-22884
- AKOS024256226
- SCHEMBL15789330
- 68252-28-8
- R- oxiracetam
- EN300-314234
- Z1255379534
- DTXSID30218414
- 1-Pyrrolidineacetamide, 4-hydroxy-2-oxo-, (R)-
- r-oxiracetam
- HY-17554
- 2-[(4R)-4-hydroxy-2-oxopyrrolidin-1-yl]acetamide
- BRD-K50677762-001-01-5
- MFCD01688364
- MDL： MFCD01688364
- Inchi： 1S/C6H10N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h4,9H,1-3H2,(H2,7,10)/t4-/m1/s1
- InChI Key： IHLAQQPQKRMGSS-SCSAIBSYSA-N
- SMILES： O[C@@H]1CC(N(CC(N)=O)C1)=O

Computed Properties

Exact Mass: 158.069
Monoisotopic Mass: 158.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.6A^2
XLogP3: -2.2

Experimental Properties

Color/Form: Not available
Density: 1.416
Melting Point: Not available
Boiling Point: 494.6 °C at 760 mmHg
Flash Point: 252.9 °C
Refractive Index: 1.57
Vapor Pressure: 0.0±2.9 mmHg at 25°C

(R)-Oxiracetam Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

(R)-Oxiracetam Pricemore >>

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